Cas no 495415-09-3 (1-Tert-butyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate)

• Product Name: 1-Tert-butyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate
• CAS No: 495415-09-3
• MF: C₁₂H₂₁NO₅
• MW: 259.298844099045
• MDL: MFCD11845429
• CID: 1524212
• PubChem ID: 53399215
• Update Time: 2025-06-20

1-Tert-butyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• 1,4-Piperidinedicarboxylic acid, 4-hydroxy-, 1-(1,1-dimethylethyl)4-methyl ester
• 1-Boc-4-hydroxy-piperidine-4-carboxylic acid methyl ester
• 1-Boc-4-hydroxy-piperidine-4-dicarboxylic acid methyl ester
• 1-O-tert-butyl 4-O-methyl 4-hydroxypiperidine-1,4-dicarboxylate
• Methyl 1-Boc-4-hydroxypiperidine-4-carboxylate
• 1-tert-butyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate
• WYFPECMSBUVNET-UHFFFAOYSA-N
• PB29860
• AM803953
• 1-Boc 4-methyl 4-hydroxypiperidine-4-carboxylate
• 1-BOC-4-HYDROXY-PIPERIDINE-4-CARBOXYLIC ACID METHY
• O1-tert-Butyl O4-methyl 4-hydrox
• 1-Boc-4-hydroxypiperidine-4-carboxylic acid methyl ester
• VUA41509
• A855515
• 1-tert-butyl4-methyl4-hydroxypiperidine-1,4-dicarboxylate
• DB-071007
• EN300-4353994
• AS-39635
• SCHEMBL3498315
• 495415-09-3
• SY097746
• CS-0038556
• MFCD11845429
• 4-Methyl 1-boc-4-hydroxypiperidine-4-carboxylate
• AKOS015868274
• DTXSID50694579
• 1-Tert-butyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate

• MDL： MFCD11845429
• Inchi： 1S/C12H21NO5/c1-11(2,3)18-10(15)13-7-5-12(16,6-8-13)9(14)17-4/h16H,5-8H2,1-4H3
• InChI Key： WYFPECMSBUVNET-UHFFFAOYSA-N
• SMILES： OC1(C(=O)OC)CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 259.14203
• Monoisotopic Mass: 259.14197277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.1
• XLogP3: 0.7

Experimental Properties

• PSA: 76.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-Tert-butyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate

1-Tert-butyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate (CAS No. 495415-09-3): A Comprehensive Overview

1-Tert-butyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate (CAS No. 495415-09-3) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a methyl group, and a hydroxy group attached to a piperidine ring. These functional groups contribute to its diverse chemical properties and reactivity, making it an important intermediate in the synthesis of complex molecules and pharmaceuticals.

The chemical structure of 1-Tert-butyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate is represented by the formula C₁₃H₂₃NO₅. The presence of the tert-butyl and methyl groups provides steric protection and enhances the stability of the molecule, while the hydroxy group introduces polarity and reactivity. The dicarboxylate functionality further adds to its versatility, allowing for a wide range of chemical transformations and derivatizations.

In recent years, there has been growing interest in the use of 1-Tert-butyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate as a building block for the synthesis of bioactive compounds. Research has shown that this compound can be effectively utilized in the development of novel drugs targeting various diseases. For instance, studies have demonstrated its potential in the synthesis of anti-inflammatory agents, antiviral drugs, and neuroprotective compounds.

The synthesis of 1-Tert-butyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the reaction of tert-butyl bromide with a suitable piperidine derivative, followed by esterification and hydroxylation steps. The choice of catalysts and solvents plays a crucial role in optimizing yield and purity. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic protocols.

The physical properties of 1-Tert-butyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate, such as its melting point, boiling point, and solubility in various solvents, are well-characterized. These properties are essential for its handling and storage in laboratory settings. The compound is generally stable under standard conditions but may require protection from moisture and light to maintain its integrity.

In terms of biological activity, 1-Tert-butyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate has shown promising results in preliminary studies. Its ability to modulate specific biological pathways makes it a valuable tool for understanding disease mechanisms and developing targeted therapies. For example, research has indicated that derivatives of this compound can inhibit key enzymes involved in inflammatory responses, making them potential candidates for treating conditions such as arthritis and other autoimmune disorders.

The safety profile of 1-Tert-butyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate is an important consideration for both laboratory use and potential therapeutic applications. Toxicity studies have generally shown low toxicity at typical exposure levels, but appropriate safety measures should always be followed when handling this compound. This includes wearing personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 1-Tert-butyl 4-methyl 4-hydroxypiperidine-1,4-dicarboxylate (CAS No. 495415-09-3) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it an attractive candidate for the synthesis of bioactive molecules and pharmaceuticals. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field of chemistry.